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Compound of Interest

2,2,2-Trifluoroethyl
Compound Name:
methanesulfonate

cat. No.: B1296618

Essential Safety and Handling Guide for 2,2,2-
Trifluoroethyl Methanesulfonate

For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, personal protective equipment (PPE)
recommendations, and detailed operational and disposal plans for the handling of 2,2,2-
Trifluoroethyl methanesulfonate. This substance is a potent alkylating agent and requires
strict adherence to safety procedures to minimize exposure risk.

Hazard Summary

2,2,2-Trifluoroethyl methanesulfonate is classified as a corrosive liquid that causes severe
skin burns and eye damage.[1][2] It may also be harmful if swallowed or inhaled and can be
corrosive to metals.[2][3] Due to its reactivity as a sulfonate ester and alkylating agent, it should
be handled with extreme caution as a potential mutagen.

Quantitative Hazard and Shipping Data

For ease of reference, key quantitative data regarding 2,2,2-Trifluoroethyl methanesulfonate
are summarized below.
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Identifier Value Source
CAS Number 25236-64-0 [31[4]
Molecular Formula C3H5F303S [4]

UN Number 3265 [1]
Hazard Class 8 (Corrosive) [1]
Packing Group i [1]

GHS Pictogram GHSO05 (Corrosive) [1]
Hazard Statements H290, H314 [1][2]

Personal Protective Equipment (PPE)

The selection and proper use of PPE are the most critical barriers to exposure. The following
table outlines the minimum required PPE for handling this substance.

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/556565
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm25236640n14
https://www.matrix-fine-chemicals.com/fine-chemicals/catalog/default/mm25236640n14
https://fluorochem.co.uk/product/F008580/
https://fluorochem.co.uk/product/F008580/
https://fluorochem.co.uk/product/F008580/
https://fluorochem.co.uk/product/F008580/
https://fluorochem.co.uk/product/F008580/
https://www.tcichemicals.com/BE/en/sds/M1193_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296618?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Material/Standard
Body Part PPE Type .
Specification
Inner Glove: Nitrile. Outer
Chemical Resistant Gloves Glove: Heavy-duty Butyl
Hands (Double Gloving rubber or Viton™. Nitrile alone
Recommended) is not recommended for
prolonged contact.[5]
Goggles must provide a
] complete seal around the eyes
Chemical Splash Goggles & ]
Eyes/Face ] (ANSI z87.1). A full-face shield
Face Shield
must be worn over the
goggles.
Rubber or other chemically
Bod Chemical Resistant Lab Coat/  impervious material. A
ody

Apron

standard cotton lab coat is

insufficient.

Respiratory

Respirator (if not in a fume
hood)

Use a NIOSH-approved
respirator with an appropriate
cartridge for organic
vapors/acid gases if there is

any risk of inhalation.

Feet

Closed-toe Shoes

Made of a non-porous,

chemically resistant material.

Operational Plan: Safe Handling Protocol

Adherence to a strict, step-by-step protocol is mandatory when working with 2,2,2-

Trifluoroethyl methanesulfonate.

1. Preparation and Engineering Controls:

e Work Area: All handling of this substance MUST be conducted within a certified chemical
fume hood to minimize inhalation exposure.
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» Emergency Equipment: Ensure an emergency eyewash station and safety shower are
immediately accessible and have been tested within the last month.

» Spill Kit: A spill kit containing an absorbent material suitable for corrosive liquids (e.g.,
vermiculite, sand) must be readily available. Do not use combustible absorbents like paper
towels.

2. Handling and Dispensing:

» Donning PPE: Put on all required PPE as specified in the table above before entering the
designated work area.

» Dispensing: Use a syringe or cannula for liquid transfers to minimize the risk of splashes.
Avoid pouring directly from the bottle when possible.

» Weighing: If weighing is necessary, dispense the liquid into a tared, sealed container within
the fume hood.

e Reaction Setup: All reactions involving this reagent should be conducted in glassware that
has been inspected for cracks or defects. Ensure the reaction is adequately cooled if the
process is exothermic.

3. Post-Handling and Decontamination:

» Cleaning: Thoroughly decontaminate all surfaces, glassware, and equipment that have come
into contact with the chemical.

» Doffing PPE: Remove PPE in the correct order to avoid cross-contamination. Remove gloves
last and wash hands thoroughly with soap and water immediately after.

o Storage: Store 2,2,2-Trifluoroethyl methanesulfonate in a cool, dry, well-ventilated area,
away from incompatible materials, in a corrosion-resistant container.[1]

Emergency Plan: Exposure and Spills

Immediate and decisive action is required in any emergency involving this substance.
1. Personnel Exposure:

» Skin Contact: Immediately flush the affected area with copious amounts of water for at least
15 minutes while removing all contaminated clothing. Seek immediate medical attention.[2]

o Eye Contact: Immediately flush eyes with a gentle, steady stream of water for at least 15
minutes, holding the eyelids open. Remove contact lenses if present and easy to do.[2] Seek
immediate medical attention.
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 Inhalation: Move the affected person to fresh air immediately. If breathing is difficult,
administer oxygen. If breathing has stopped, begin artificial respiration. Seek immediate
medical attention.[2]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[2]

2. Chemical Spill:

o Evacuate: Immediately evacuate the area and alert nearby personnel.

« |solate: If safe to do so, prevent the spill from spreading.

» Absorb: Cover the spill with a non-combustible absorbent material like sand or vermiculite.

e Neutralize: Once absorbed, slowly and carefully add a neutralizing agent (e.g., a 5% sodium
bicarbonate solution) to the absorbed material. Be aware that this may cause gas evolution.

o Collect: Scoop the neutralized mixture into a clearly labeled, sealed container for hazardous
waste disposal.

o Decontaminate: Clean the spill area thoroughly with a suitable decontamination solution.

Disposal Plan

All waste containing 2,2,2-Trifluoroethyl methanesulfonate must be treated as hazardous.
1. Waste Collection:

o Collect all waste materials (including contaminated absorbents, gloves, and disposable
labware) in a dedicated, labeled, and sealed hazardous waste container.
» Do not mix this waste with other chemical waste streams unless compatibility is confirmed.

2. Laboratory-Scale Neutralization and Disposal:

e Principle: Small residual amounts of 2,2,2-Trifluoroethyl methanesulfonate can be
neutralized by hydrolysis with a weak base. This procedure should only be performed by
trained personnel in a fume hood.

e Procedure:

o Prepare a dilute solution of the waste material by slowly adding it to a large volume of cold
water in a beaker placed in an ice bath.

e Slowly add a 5% solution of sodium bicarbonate while stirring. Monitor for any gas evolution
or temperature increase.

o Continue adding the bicarbonate solution until the pH of the mixture is between 6.0 and 8.0.
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o Let the neutralized solution sit for several hours to ensure the reaction is complete.
» Dispose of the neutralized aqueous waste in accordance with local, state, and federal
regulations. This may involve collection by a certified hazardous waste disposal company.

Workflow Visualization

The following diagram illustrates the logical workflow for the safe handling and disposal of
2,2,2-Trifluoroethyl methanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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